Cas no 163268-12-0 (4-Piperidinamine, 1-(3,3-diphenylpropyl)-N-methyl-)
163268-12-0 structure
Product Name:4-Piperidinamine, 1-(3,3-diphenylpropyl)-N-methyl-
CAS No:163268-12-0
MF:C21H28N2
MW:308.460425376892
CID:1342748
PubChem ID:18381985
Update Time:2025-04-20
4-Piperidinamine, 1-(3,3-diphenylpropyl)-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinamine, 1-(3,3-diphenylpropyl)-N-methyl-
- 1-(3,3-diphenylpropyl)-4-methylaminopiperidine
- SCHEMBL3639939
- 1-(3,3-Diphenylpropyl)-N-methyl-4-piperidinamine
- KSOISZOSMKURPJ-UHFFFAOYSA-N
- 163268-12-0
- DB-210987
- 4-methylamino-1-(3,3-diphenylpropyl)piperidine
-
- Inchi: 1S/C21H28N2/c1-22-20-12-15-23(16-13-20)17-14-21(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-11,20-22H,12-17H2,1H3
- InChI Key: KSOISZOSMKURPJ-UHFFFAOYSA-N
- SMILES: N1(CCC(C2C=CC=CC=2)C2C=CC=CC=2)CCC(CC1)NC
Computed Properties
- Exact Mass: 308.22544
- Monoisotopic Mass: 308.225248902g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 15.27
4-Piperidinamine, 1-(3,3-diphenylpropyl)-N-methyl- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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